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Compound of Interest

1-Methyl-1H-imidazole-2-
Compound Name:
carbonitrile

Cat. No.: B1311410

Technical Guide: 1-Methyl-1H-imidazole-2-
carbonitrile

CAS Number: 45515-45-5
For research use only. Not intended for diagnostic or therapeutic use.

This technical guide provides a comprehensive overview of 1-Methyl-1H-imidazole-2-
carbonitrile, including its chemical properties, a proposed synthesis pathway, and safety
information. Due to the limited availability of published experimental data for this specific
compound, this guide also includes detailed information on its key precursor, 1-
methylimidazole, to support researchers in its synthesis and handling.

Chemical Properties and Data

1-Methyl-1H-imidazole-2-carbonitrile is a specialty chemical used as an intermediate in
organic synthesis, particularly for the development of pharmaceuticals and dyes.[1] It is a white
to yellowish crystalline solid.[1]

Table 1: Physicochemical Properties of 1-Methyl-1H-imidazole-2-carbonitrile
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Property Value Reference
CAS Number 45515-45-5 [1]
Molecular Formula CsHsNs [1]
Molecular Weight 107.11 g/mol [1]
Appearance White to yellowish solid crystal [1]
Boiling Point 65-70 °C @ 0.4 Torr [1]
Density 1.12 + 0.1 g/cm3 [1]
Flash Point 96.2 £ 22.6 °C [1]
Refractive Index 1.579 [1]
Storage Temperature 2-8 °C [1]

Synthesis and Experimental Protocols

A general synthesis strategy involves the methylation of imidazole to form 1-methylimidazole,
followed by a cyanation step to introduce the nitrile group at the C2 position.[1]

Synthesis of 1-Methylimidazole (Precursor)

1-methylimidazole is a commercially available colorless liquid that serves as the key precursor.
It can be synthesized in the laboratory via the acid-catalyzed methylation of imidazole with
methanol or by the Radziszewski reaction.

Experimental Protocol: Alkylation of Imidazole

A common laboratory-scale synthesis involves the deprotonation of imidazole followed by
methylation.

o Deprotonation: Imidazole is treated with a strong base, such as sodium hydride, in an
anhydrous solvent like THF to form the sodium salt.

» Methylation: A methylating agent, such as methyl iodide or dimethyl sulfate, is added to the
solution of the imidazole salt.
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+ Work-up and Purification: The reaction is quenched, and the product is extracted and purified
by distillation.

Below is a logical workflow for the synthesis of the 1-methylimidazole precursor.

Imidazole Base (e.g., NaH)
in Anhydrous Solvent (e.g., THF)

Deprotonation

. . Methylating Agent
ledazole Sodium Salg ((e.g., Methyl Iodide))

(Crude 1-Methylimidazo|e)

Purification

(Distillation)

G-Methylimidazole)

Click to download full resolution via product page

Caption: Synthesis workflow for 1-methylimidazole precursor.
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Proposed Synthesis of 1-Methyl-1H-imidazole-2-
carbonitrile

The direct cyanation of 1-methylimidazole at the C2 position is a challenging transformation.
While a general "cyanide reaction" is mentioned in some sources, specific and reliable
protocols are not readily available in the published literature.[1] Studies on the reaction of N-
alkyl imidazoles with cyanogen bromide indicate that this leads to bromination at the C2
position rather than cyanation.[2]

Therefore, a multi-step approach may be required, potentially involving the introduction of a
leaving group at the C2 position followed by nucleophilic substitution with a cyanide salt.

Hypothetical Experimental Protocol:

 Activation of C2 Paosition: 1-methylimidazole could be treated with a strong base (e.g., n-
butyllithium) at low temperature to deprotonate the C2 position, forming a highly reactive
lithiated intermediate.

e Cyanation: An electrophilic cyanating agent, such as tosyl cyanide or N-cyanobenzotriazole,
would then be added to the reaction mixture to introduce the nitrile group.[3]

e Quenching and Purification: The reaction would be carefully quenched, followed by an
aqueous work-up, extraction with an organic solvent, and purification of the crude product,
likely via column chromatography or distillation under reduced pressure.

The following diagram illustrates this proposed, hypothetical workflow.
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Caption: Hypothetical workflow for the synthesis of the target compound.

Spectroscopic and Analytical Data

Verified spectroscopic data for 1-Methyl-1H-imidazole-2-carbonitrile is not widely available.
For characterization purposes, researchers should expect signals consistent with the proposed
structure. Below are the known spectroscopic data for the precursor, 1-methylimidazole.
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Table 2: Spectroscopic Data for 1-Methylimidazole (Precursor)

Data Type Key Features

Signals for the methyl group and three imidazole
1H NMR _

ring protons.[4]

Signals for the methyl carbon and three
13C NMR o _

imidazole ring carbons.[4]

Characteristic peaks for C-H and C-N stretching
FT-IR (neat)

and ring vibrations.[5]

Molecular ion (M*) at m/z = 82, with
Mass Spec (El)

characteristic fragmentation patterns.[6]

Biological Activity

There is no specific information in the available literature regarding the biological activity or
implication in signaling pathways for 1-Methyl-1H-imidazole-2-carbonitrile. The broader class
of imidazole-containing compounds is known to exhibit a wide range of biological activities, and
as such, this molecule may be of interest for screening in various biological assays.

Safety and Handling

Specific GHS/CLP safety data for 1-Methyl-1H-imidazole-2-carbonitrile is not established. It
should be handled with care as an organic compound that may be irritating to the eyes, skin,
and respiratory system.[1] The safety data for the precursor, 1-methylimidazole, and the
isomeric 1-Methyl-1H-imidazole-5-carbonitrile provide a useful reference for handling
procedures.

Table 3: GHS Hazard Information for Related Compounds
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Compound GHS Pictograms Signal Word Hazard Statements

H302: Harmful if
swallowed. H311:

Toxic in contact with

1-Methylimidazole GHSO05, GHS07 Danger ]
skin. H314: Causes
severe skin burns and
eye damage.[7][8]
H302: Harmful if
1-Methyl-1H- swallowed. H312:
imidazole-5- GHSO07 Warning Harmful in contact
carbonitrile with skin. H332:

Harmful if inhaled.[9]

Handling Recommendations:
» Use in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

» Avoid inhalation of dust or vapors.
o Keep away from heat, sparks, and open flames.[1]

 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
advice.

« If swallowed, rinse mouth and do not induce vomiting; seek immediate medical attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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